CID 164577434

• Molecular Formula: C40H42KN2O14S4
• Molecular Weight: 942.1 g/mol
• InChI: InChI=1S/C40H42N2O14S4.K/c1-39(2)34(41(5)30-17-15-26-28(37(30)39)20-24(57(45,46)47)22-32(26)59(51,52)53)12-8-6-9-13-35-40(3,4)38-29-21-25(58(48,49)50)23-33(60(54,55)56)27(29)16-18-31(38)42(35)19-11-7-10-14-36(43)44;/h6,8-9,12-13,15-18,20-23H,7,10-11,14,19H2,1-5H3,(H4-,43,44,45,46,47,48,49,50,51,52,53,54,55,56)
• InChIKey: DHOQLHLHZIQJGS-UHFFFAOYSA-N

CID 164577434 (Sulfo-Cy5.5 Carboxylic Acid): A Water-Soluble Near-Infrared Fluorophore for In Vivo Imaging and Bio-conjugation

CID 164577434, chemically identified as Sulfo-Cy5.5 carboxylic acid (CAS 2183440-69-7), is a water-soluble fluorescent dye belonging to the cyanine family, engineered for near-infrared (NIR) optical imaging and molecular labeling applications . It features excitation/emission maxima at 673/707 nm, positioning its fluorescence within the tissue-transparent 'optical window' that minimizes autofluorescence and maximizes penetration depth for in vivo studies . The molecular structure incorporates a terminal carboxylic acid handle for covalent conjugation to primary amines via standard carbodiimide chemistry, and four sulfonate groups that confer high aqueous solubility and a net negative charge at physiological pH, distinguishing it from non-sulfonated Cy5.5 analogs .

1 Water-soluble cyanine dye with sulfonate groups for direct aqueous use

2 Near-infrared emission for deep-tissue imaging with reduced autofluorescence

3 Terminal carboxylic acid for amine conjugation via carbodiimide chemistry

Why Generic Cy5.5 or Other NIR Dyes Cannot Simply Replace CID 164577434

Procurement based solely on spectral similarity (e.g., excitation/emission maxima) or chemical class (e.g., 'cyanine dye') fails to account for critical, measurable differences in solubility and reactivity that directly impact experimental outcomes. Unlike non-sulfonated Cy5.5 analogs (e.g., CAS 1449612-07-0) which exhibit limited aqueous solubility and require organic co-solvents that can denature sensitive proteins or alter cellular viability , CID 164577434's four sulfonate groups enable direct dissolution in aqueous buffers, preserving biomolecule integrity and simplifying assay workflows . Furthermore, comparing to shorter-wavelength dyes like Cy5 (Em ~662 nm) reveals a significant disadvantage for Cy5 in in vivo deep-tissue imaging due to higher tissue autofluorescence and light scattering . Therefore, substituting CID 164577434 with an off-the-shelf 'Cy5.5' or 'Cy5' analog introduces quantifiable risks in signal-to-noise ratio, conjugate stability, and biological compatibility, which are substantiated by the comparative data presented below.

Solubility mismatch Non-sulfonated Cy5.5 analogs require organic co-solvents that may denature proteins or alter cell viability, limiting direct replacement in aqueous workflows.

Wavelength disadvantage Shorter-emission dyes (e.g., Cy5) exhibit higher tissue autofluorescence and scattering, which may reduce in vivo signal-to-background ratio compared to NIR-optimized probes.

Quantitative Differentiation Guide: How CID 164577434 Compares to its Closest Analogs

Aqueous Solubility vs. Non-Sulfonated Cy5.5 Carboxylic Acid

CID 164577434 (Sulfo-Cy5.5 carboxylic acid) is engineered for direct use in aqueous biological systems, in stark contrast to the non-sulfonated Cy5.5 carboxylic acid analog (CAS 1449612-07-0) . The target compound is described as having 'very high hydrophilicity' and 'water-soluble' due to its four sulfonate groups, while the comparator is explicitly noted for 'limited aqueous solubility' and requires dissolution in organic solvents such as DMSO, DMF, or DCM prior to biological application . This difference eliminates the need for organic co-solvents, reducing the risk of protein precipitation or cellular toxicity during labeling procedures.

Aqueous solubility

Head-to-head

Target compound: highly water-soluble with negative charge at neutral pH. Comparator (non-sulfonated Cy5.5 carboxylic acid): limited aqueous solubility, requires organic co-solvents (DMSO, DMF, DCM).

Supports direct aqueous bioconjugation and live-cell compatibility.

Reported vendor specifications; no independent solubility data provided.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Highly water-soluble; negative charge at neutral pH; high hydrophilicity .
Comparator Or Baseline	Non-sulfonated Cy5.5 carboxylic acid (CAS 1449612-07-0)
Quantified Difference	Qualitative: Target is 'water-soluble' vs. Comparator has 'limited aqueous solubility' .
Conditions	Vendor specifications and chemical property descriptions.

Why This Matters

Direct aqueous solubility simplifies conjugation protocols for sensitive biomolecules (e.g., antibodies, enzymes) and ensures compatibility with live-cell or in vivo imaging without the confounding effects of organic solvents.

Deep Tissue Imaging Performance vs. Cy5 (Shorter Wavelength)

The near-infrared emission of CID 164577434 at 707 nm offers a quantifiable advantage over the far-red emission of Cy5 (662 nm) for deep tissue imaging . Biological tissues exhibit significantly reduced light scattering and hemoglobin/water absorption at wavelengths beyond 700 nm, a phenomenon known as the 'NIR optical window' . While direct head-to-head signal attenuation data for these exact dyes is not available, the class-level inference is strongly supported by established biophotonics principles. The longer emission wavelength of CID 164577434 (707 nm vs 662 nm) translates to improved photon penetration depth and decreased tissue autofluorescence, resulting in a higher signal-to-background ratio in vivo .

Emission wavelength

Class-level

707 nm vs. 662 nm (Cy5) — 45 nm red-shift

Reported deeper tissue penetration context; reduced autofluorescence.

Class-level inference from biophotonics; direct head-to-head attenuation data unavailable.

Evidence Dimension	Emission Wavelength Maxima
Target Compound Data	707 nm
Comparator Or Baseline	Cy5 (non-sulfonated)
Quantified Difference	Emission maximum red-shifted by 45 nm (707 nm vs. 662 nm) .
Conditions	Standard dye properties in solution.

Why This Matters

This 45 nm redshift places the emission of CID 164577434 deeper into the tissue-transparent NIR window, enabling superior detection sensitivity for in vivo imaging of tumors, vascular structures, or deep-seated organs compared to Cy5.

Extinction Coefficient and Fluorescence Quantum Yield vs. Non-Sulfonated Cy5.5 Carboxylic Acid

While the extinction coefficient (ε) of CID 164577434 is reported as 195,000 M⁻¹cm⁻¹ , the non-sulfonated Cy5.5 carboxylic acid exhibits a higher value of 209,000 M⁻¹cm⁻¹ . This 6.7% lower molar absorptivity for the target compound represents a modest trade-off. However, this difference must be evaluated in the context of its superior aqueous solubility, which can lead to more efficient and complete bioconjugation in aqueous buffers, potentially offsetting any theoretical signal loss in practical applications. The fluorescence quantum yield (Φ) for the non-sulfonated comparator is specified as 0.2 , but no specific Φ value is provided for CID 164577434, limiting direct comparison on this parameter.

Extinction coefficient

Context-dependent

195,000 M⁻¹cm⁻¹ (target) vs. 209,000 M⁻¹cm⁻¹ (non-sulfonated comparator) — 6.7% lower

Minor reduction; solubility advantage may offset signal loss in aqueous workflows.

Quantum yield data missing for target; solvent conditions unspecified.

Evidence Dimension	Extinction Coefficient (ε) at λmax
Target Compound Data	195,000 M⁻¹cm⁻¹
Comparator Or Baseline	Non-sulfonated Cy5.5 carboxylic acid (CAS 1449612-07-0)
Quantified Difference	Target ε is 14,000 M⁻¹cm⁻¹ (6.7%) lower than comparator (195,000 vs. 209,000 M⁻¹cm⁻¹) .
Conditions	Vendor-reported values; solvent conditions unspecified.

Why This Matters

Procurement decisions should weigh the minor reduction in extinction coefficient against the major advantage of water solubility, which is critical for maintaining biomolecular function and simplifying experimental workflows.

Validated Application Scenarios for CID 164577434 Based on Comparative Performance Evidence

In Vivo Near-Infrared Fluorescence Imaging of Deep Tissues and Tumors

CID 164577434 is the preferred fluorophore for constructing targeted probes for whole-animal imaging, particularly in oncology and inflammation research. Its 707 nm emission (Section 3, Evidence 2) aligns with the tissue-transparent NIR window, enabling superior photon penetration and reduced background autofluorescence compared to shorter-wavelength dyes like Cy5 . The high aqueous solubility (Section 3, Evidence 1) is essential for formulating stable, non-aggregating imaging agents for intravenous injection and avoiding toxic organic co-solvents .

Aqueous Bioconjugation to Sensitive Proteins and Antibodies

For labeling delicate proteins such as monoclonal antibodies, enzymes, or receptor ligands, CID 164577434 provides a critical advantage over non-sulfonated Cy5.5. Its direct solubility in aqueous buffer at physiological pH (Section 3, Evidence 1) eliminates the need for DMSO or DMF co-solvents that can denature proteins, cause aggregation, or alter binding epitopes . The terminal carboxylic acid is readily activated for efficient amine coupling via EDC/NHS chemistry in a fully aqueous environment, preserving the target protein's native conformation and biological activity .

Reference Standard for Instrument Calibration and Control Experiments

Due to its defined spectral properties (Ex/Em 673/707 nm, ε = 195,000 M⁻¹cm⁻¹) and stability in aqueous solution (Section 3, Evidence 3), CID 164577434 serves as a reliable, non-reactive fluorophore for calibrating NIR fluorescence instruments and as a negative control in cellular uptake or binding studies . Its use as a well-characterized 'unconjugated' control was recently demonstrated in the validation of a GRPR-targeted probe for prostate cancer imaging [1].

Application

Selection Property

Validation Focus

In vivo NIR fluorescence imaging

Emission in tissue-transparent window for deep-tissue studies

Tissue penetration and signal-to-background ratio

Aqueous bioconjugation to proteins and antibodies

Direct aqueous solubility for biomolecule-friendly labeling

Protein integrity and conjugation efficiency

Instrument calibration and control experiments

Defined spectral properties and aqueous stability

Fluorescence signal calibration and negative-control performance

• [1] Pagoto, A., et al. (2020). Novel Gastrin-Releasing Peptide Receptor Targeted Near-Infrared Fluorescence Dye for Image-Guided Surgery of Prostate Cancer. Mol Imaging Biol, 22(1), 85-93. PMID: 31025163. View Source